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Compound of Interest

Compound Name: 2-Ethyl-6-methylpyrazine

Cat. No.: B077461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyl-6-methylpyrazine is a heterocyclic aromatic organic compound that belongs to the

pyrazine family. It is a notable volatile compound found in a variety of roasted, toasted, and

heated foods, contributing a characteristic nutty, roasted potato, and coffee-like aroma.[1][2]

Beyond its significant role in flavor chemistry, this compound has garnered interest in other

scientific domains, including its function as a semiochemical in insect communication. This

technical guide provides an in-depth overview of 2-Ethyl-6-methylpyrazine, encompassing its

chemical identity, physicochemical properties, synthesis and analytical methodologies, and its

biological interactions, tailored for a scientific audience.

Chemical Identity and Synonyms
A clear identification of a chemical compound is fundamental for research and development. 2-
Ethyl-6-methylpyrazine is systematically named under IUPAC nomenclature, and is also

known by several other common and trade names.
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Identifier Value

IUPAC Name 2-Ethyl-6-methylpyrazine

CAS Number 13925-03-6

Molecular Formula C₇H₁₀N₂

Molecular Weight 122.17 g/mol [3]

Synonyms
Pyrazine, 2-ethyl-6-methyl-; 2-Methyl-6-

ethylpyrazine; 6-Methyl-2-ethylpyrazine[4]

Physicochemical Properties
Understanding the physicochemical properties of 2-Ethyl-6-methylpyrazine is crucial for its

handling, formulation, and analysis. The following table summarizes its key properties.

Property Value Reference

Appearance Colorless to pale yellow liquid [3]

Odor Roasted potato, nutty [1]

Boiling Point 170-171 °C at 760 mmHg

Flash Point 62.78 °C (145.00 °F)

Solubility
Soluble in water and organic

solvents
[3]

Density 0.967 - 0.980 g/cm³ at 25 °C [3]

Refractive Index 1.487 - 1.497 at 20 °C [3]

Experimental Protocols
Synthesis of 2-Ethyl-6-methylpyrazine
The synthesis of alkylpyrazines can be achieved through the condensation of a 1,2-diamine

with a 1,2-dicarbonyl compound. A proposed method for the synthesis of 2-Ethyl-6-
methylpyrazine involves the reaction of 1,2-diaminopropane with 2,3-pentanedione.
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Materials:

1,2-Diaminopropane

2,3-Pentanedione

Ethanol (or other suitable solvent)

Sodium hydroxide (for neutralization)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 1,2-diaminopropane in ethanol.

Addition of Dicarbonyl: Slowly add an equimolar amount of 2,3-pentanedione to the solution

while stirring. The reaction is typically exothermic.

Reflux: After the initial reaction subsides, heat the mixture to reflux for 2-4 hours to ensure

the completion of the condensation and subsequent oxidation to the pyrazine.

Work-up: Cool the reaction mixture to room temperature. Neutralize the mixture with a dilute

solution of sodium hydroxide.

Extraction: Extract the aqueous mixture with ethyl acetate. Combine the organic layers.

Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude 2-Ethyl-6-methylpyrazine by column chromatography on silica

gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).
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Characterization: Confirm the identity and purity of the final product using techniques such

as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.

Analytical Methodology: GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the

identification and quantification of volatile compounds like 2-Ethyl-6-methylpyrazine in various

matrices, such as food samples.

Instrumentation:

Gas Chromatograph (GC) with a mass selective detector (MSD)

Capillary column suitable for volatile compound analysis (e.g., DB-WAX or equivalent polar

column)[5]

Sample Preparation (for a food matrix):

Homogenization: Homogenize the solid food sample.

Extraction: Use a suitable extraction method such as headspace solid-phase microextraction

(HS-SPME) or solvent extraction. For SPME, expose a fiber coated with a suitable stationary

phase (e.g., PDMS/DVB) to the headspace of the heated sample. For solvent extraction, use

a non-polar solvent like dichloromethane or a mixture of solvents.

Desorption/Injection: For SPME, thermally desorb the analytes from the fiber in the GC

injector. For solvent extracts, inject a small volume of the extract into the GC.

GC-MS Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes,

then ramp up to a higher temperature (e.g., 240 °C) at a controlled rate (e.g., 5-10 °C/min).

[5]
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MSD Transfer Line Temperature: 280 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: Scan from m/z 35 to 350

Data Analysis:

Identify 2-Ethyl-6-methylpyrazine by comparing its retention time and mass spectrum with

that of a pure standard.

Quantify the compound using a calibration curve prepared from standards of known

concentrations.

Formation and Biological Interaction Pathways
Maillard Reaction Pathway
2-Ethyl-6-methylpyrazine is a well-known product of the Maillard reaction, a complex series of

chemical reactions between amino acids and reducing sugars that occurs upon heating. This

reaction is responsible for the desirable color and flavor of many cooked foods.

Caption: Formation of 2-Ethyl-6-methylpyrazine via the Maillard Reaction.

Olfactory Receptor Interaction
Pyrazines, including 2-Ethyl-6-methylpyrazine, can act as semiochemicals, eliciting

behavioral responses in insects and other animals through interaction with specific olfactory

receptors (ORs). The binding of the pyrazine to an OR initiates a signaling cascade that leads

to a behavioral response.

2-Ethyl-6-methylpyrazine Olfactory Receptor (OR)Binds G-Protein Activation Adenylyl Cyclase Activation cAMP Increase Ion Channel Opening Neuron Depolarization Signal to Brain Behavioral Response (e.g., Attraction)

Click to download full resolution via product page

Caption: Olfactory signaling cascade initiated by 2-Ethyl-6-methylpyrazine.
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Conclusion
2-Ethyl-6-methylpyrazine is a multifaceted molecule with significant implications in food

science and chemical ecology. This guide has provided a detailed overview of its chemical

properties, established methodologies for its synthesis and analysis, and illustrated its

formation and biological interaction pathways. For researchers and professionals in drug

development, a thorough understanding of such small molecules is essential, as they can

serve as scaffolds for new therapeutic agents or as tools to probe biological systems. The

provided experimental protocols and pathway diagrams offer a solid foundation for further

investigation into the properties and applications of 2-Ethyl-6-methylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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